4-{[(acetylamino)carbothioyl]amino}-N-(2,6-dimethoxy-4-pyrimidinyl)benzenesulfonamide

Specification

• CAS No.: 712318-32-6
• Molecular Formula: C15H17N5O5S2
• Molecular Weight: 411.5g/mol
• IUPAC Name: N-[[4-[(2,6-dimethoxypyrimidin-4-yl)sulfamoyl]phenyl]carbamothioyl]acetamide
• Standard InChI: InChI=1S/C15H17N5O5S2/c1-9(21)16-15(26)17-10-4-6-11(7-5-10)27(22,23)20-12-8-13(24-2)19-14(18-12)25-3/h4-8H,1-3H3,(H,18,19,20)(H2,16,17,21,26)
• Standard InChI Key: VLSDMFNHTNCCOB-UHFFFAOYSA-N
• SMILES: CC(=O)NC(=S)NC1=CC=C(C=C1)S(=O)(=O)NC2=CC(=NC(=N2)OC)OC
• Canonical SMILES: CC(=O)NC(=S)NC1=CC=C(C=C1)S(=O)(=O)NC2=CC(=NC(=N2)OC)OC

Introduction

4-{[(acetylamino)carbothioyl]amino}-N-(2,6-dimethoxy-4-pyrimidinyl)benzenesulfonamide is a complex organic compound with a molecular formula of C15H17N5O5S2 and a molecular weight of approximately 411.46 g/mol. This compound is characterized by its unique structural features, which include a benzenesulfonamide backbone linked to a pyrimidine ring and an acetylamino carbothioyl group.

Synthesis and Preparation

The synthesis of 4-{[(acetylamino)carbothioyl]amino}-N-(2,6-dimethoxy-4-pyrimidinyl)benzenesulfonamide typically involves multi-step reactions that require careful control of conditions to ensure the formation of the desired product. The process may involve the reaction of a benzenesulfonamide precursor with a pyrimidine derivative and subsequent modification with an acetylamino carbothioyl group.

Biological and Chemical Applications

While specific biological applications of 4-{[(acetylamino)carbothioyl]amino}-N-(2,6-dimethoxy-4-pyrimidinyl)benzenesulfonamide are not widely documented, compounds with similar structures are often explored for their potential in pharmaceuticals, particularly in areas such as antimicrobial or antiviral research. The presence of a sulfonamide group suggests potential antibacterial properties, although detailed studies would be necessary to confirm efficacy.

Safety and Handling

Handling of 4-{[(acetylamino)carbothioyl]amino}-N-(2,6-dimethoxy-4-pyrimidinyl)benzenesulfonamide requires standard laboratory precautions due to its chemical nature. This includes wearing protective gear such as gloves and goggles, and ensuring good ventilation to avoid inhalation of dust or vapors.

Suppliers and Availability

This compound is available from suppliers in Russia and the Netherlands, indicating its accessibility for research purposes.